6-Chloro-2,3-dihydro-1H-isoquinolin-4-one

Specification

• Molecular Formula: C9H8ClNO
• Molecular Weight: 181.62 g/mol
• IUPAC Name: 6-chloro-2,3-dihydro-1H-isoquinolin-4-one
• Standard InChI: InChI=1S/C9H8ClNO/c10-7-2-1-6-4-11-5-9(12)8(6)3-7/h1-3,11H,4-5H2
• Standard InChI Key: DKNDWIYLYLYHMN-UHFFFAOYSA-N
• SMILES: C1C2=C(C=C(C=C2)Cl)C(=O)CN1
• Canonical SMILES: C1C2=C(C=C(C=C2)Cl)C(=O)CN1

Introduction

6-Chloro-2,3-dihydro-1H-isoquinolin-4-one is a chemical compound with the CAS number 1215929-51-3. It belongs to the isoquinoline family, which is a class of heterocyclic compounds known for their diverse biological activities and applications in pharmaceutical research. This compound is specifically characterized by its molecular formula, C9H8ClNO, and a molecular weight of approximately 181.62 g/mol.

Synthesis and Preparation

The synthesis of 6-Chloro-2,3-dihydro-1H-isoquinolin-4-one typically involves multi-step organic reactions. While specific synthesis protocols for this compound are not widely detailed in the available literature, similar isoquinoline derivatives are often prepared through methods involving cyclization reactions, followed by chlorination steps.

Suppliers and Availability

This compound is available from several chemical suppliers, including J&W Pharmlab and ShangHai Wisacheam Pharmaceutical Co., Ltd. These suppliers offer the compound in various quantities and purities, catering to research and industrial needs.

6-Chloro-3,4-dihydroisoquinolin-1(2H)-one

This compound is a structural analog with a similar molecular framework but differs in the position of the carbonyl group. It is used as an intermediate in various organic syntheses and has been studied for its potential applications in medicinal chemistry.

6-Chloro-2,3-dihydro-1H-isoquinolin-4-one Hydrochloride

This is a salt form of 6-Chloro-2,3-dihydro-1H-isoquinolin-4-one, with a molecular formula of C9H9Cl2NO and a molecular weight of approximately 218.08 g/mol. It is used in research and pharmaceutical applications where the hydrochloride salt is preferred for solubility or stability reasons.

Data Table: Suppliers of 6-Chloro-2,3-dihydro-1H-isoquinolin-4-one

Supplier	Country	Contact Information
J&W Pharmlab Co., Ltd.	China	021-64340559, xinyu_shi@jwypharmlab.com.cn
ShangHai Wisacheam Pharmaceutical Co., Ltd.	China	13817485796, tim@wisacheampharm.com

References:
- ChemicalBook. (2021). 6-Chloro-2,3-dihydro-1H-isoquinolin-4-one hydrochloride.
- PubChem. (2025). 6-Chloro-3,4-dihydroisoquinolin-1(2H)-one.
- PMC. (2020). Synthesis, Structure–Activity Relationship, and Antimalarial Efficacy of 6-Chloro-2-arylvinylquinolines.
- J&W Pharmlab. (2020). 6-Chloro-2,3-dihydro-1H-isoquinolin-4-one.
- Ambeed. (2020). 6-Chloro-3,4-dihydroisoquinolin-1(2H)-one.